Cas no 83777-02-0 (Cyclo[(3R)-3-amino-14-methylpentadecanoyl-L-asparaginyl-D-tyrosyl-D-asparaginyl-L-glutaminyl-L-prolyl-D-asparaginyl-L-seryl])

• Product name: Cyclo[(3R)-3-amino-14-methylpentadecanoyl-L-asparaginyl-D-tyrosyl-D-asparaginyl-L-glutaminyl-L-prolyl-D-asparaginyl-L-seryl]
• CAS No: 83777-02-0
• MF: C₅₀H₇₈N₁₂O₁₄
• MW: 1071.22633218765
• CID: 732992

Cyclo[(3R)-3-amino-14-methylpentadecanoyl-L-asparaginyl-D-tyrosyl-D-asparaginyl-L-glutaminyl-L-prolyl-D-asparaginyl-L-seryl] Chemical and Physical Properties

Names and Identifiers

• Cyclo[(3R)-3-amino-14-methylpentadecanoyl-L-asparaginyl-D-tyrosyl-D-asparaginyl-L-glutaminyl-L-prolyl-D-asparaginyl-L-seryl]
• Iturin A-6
• Antibiotic IOW-6
• Cyclo[D-Tyr-D-Asp(NH2)-L-Glu(NH2)-L-Pro-D-Asp(NH2)-L-Ser-3-(11-methyldodecyl)-βAla-L-Asp(NH2)-]
• IOW-6
• Iturin A6

• Inchi： 1S/C50H78N12O14/c1-28(2)12-9-7-5-3-4-6-8-10-13-30-23-43(69)56-34(24-40(52)66)45(71)58-33(22-29-15-17-31(64)18-16-29)44(70)59-35(25-41(53)67)46(72)57-32(19-20-39(51)65)50(76)62-21-11-14-38(62)49(75)60-36(26-42(54)68)47(73)61-37(27-63)48(74)55-30/h15-18,28,30,32-38,63-64H,3-14,19-27H2,1-2H3,(H2,51,65)(H2,52,66)(H2,53,67)(H2,54,68)(H,55,74)(H,56,69)(H,57,72)(H,58,71)(H,59,70)(H,60,75)(H,61,73)/t30?,32-,33+,34-,35+,36+,37-,38-/m0/s1
• InChI Key： KKIVMGDDVLIFLL-UOCWSZNHSA-N
• SMILES： C(N)(=O)CC[C@@H]1NC(=O)[C@@H](CC(N)=O)NC(=O)[C@@H](CC2=CC=C(O)C=C2)NC(=O)[C@H](CC(N)=O)NC(=O)CC(CCCCCCCCCCC(C)C)NC(=O)[C@H](CO)NC(=O)[C@@H](CC(N)=O)NC(=O)[C@@]2([H])N(CCC2)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 76
• XLogP3: 6.607